![molecular formula C16H11ClN2O4 B2818344 5-[(E)-2-[5-(3-chlorophenyl)furan-2-yl]ethenyl]-3-methyl-4-nitro-1,2-oxazole CAS No. 338785-43-6](/img/structure/B2818344.png)
5-[(E)-2-[5-(3-chlorophenyl)furan-2-yl]ethenyl]-3-methyl-4-nitro-1,2-oxazole
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Description
5-[(E)-2-[5-(3-chlorophenyl)furan-2-yl]ethenyl]-3-methyl-4-nitro-1,2-oxazole is a useful research compound. Its molecular formula is C16H11ClN2O4 and its molecular weight is 330.72. The purity is usually 95%.
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Scientific Research Applications
Anticancer and Antimicrobial Applications
The synthesis and study of molecules structurally similar to "5-[(E)-2-[5-(3-chlorophenyl)furan-2-yl]ethenyl]-3-methyl-4-nitro-1,2-oxazole" have shown promising anticancer and antimicrobial properties. For instance, compounds incorporating 1,3-oxazole clubbed with pyridyl-pyrazolines have been investigated for their anticancer activity against 60 cancer cell lines and exhibited potent efficacy. Moreover, these compounds demonstrated significant in vitro antibacterial and antifungal activities, highlighting their potential in combating pathogenic strains and contributing to overcoming microbe resistance to pharmaceutical drugs (Katariya, Vennapu, & Shah, 2021).
Pharmacological Properties
Research into the pharmacological aspects of furan and oxazole derivatives, similar to the compound , has uncovered a variety of biological activities. Studies have synthesized and evaluated compounds for their anti-inflammatory, antibacterial, and anti-nociceptive properties, revealing that certain derivatives exhibit high activity levels. These findings suggest a broad spectrum of potential therapeutic applications for these compounds, underscoring their relevance in the development of new drugs with improved efficacy and safety profiles (Ravula, Babu, Manich, Rika, Chary, & Ch, Ra, 2016).
Synthesis and Structural Analysis
The compound and its analogs have been the subject of extensive synthesis and structural analysis to understand their chemical behavior and potential applications further. Research focusing on the synthesis of furan compounds, their cyclization derivatives, and the study of their dipole moments and quantum chemical structure has provided valuable insights. These studies contribute to the ongoing development of novel compounds with enhanced pharmacological and biological activities (Hirao, Kato, Hayakawa, & Tateishi, 1971).
Properties
IUPAC Name |
5-[(E)-2-[5-(3-chlorophenyl)furan-2-yl]ethenyl]-3-methyl-4-nitro-1,2-oxazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11ClN2O4/c1-10-16(19(20)21)15(23-18-10)8-6-13-5-7-14(22-13)11-3-2-4-12(17)9-11/h2-9H,1H3/b8-6+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OGXVUGWYTQYERN-SOFGYWHQSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=C1[N+](=O)[O-])C=CC2=CC=C(O2)C3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=NOC(=C1[N+](=O)[O-])/C=C/C2=CC=C(O2)C3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11ClN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.